Cas no 518320-38-2 (ethyl 5-N-(2,5-dimethylbenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-N-(2,5-dimethylbenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate
• CAS No: 518320-38-2
• MF: C₂₇H₂₅NO₆S
• MW: 491.555506467819
• CID: 6432544
• PubChem ID: 4099770
• Update Time: 2025-05-19

ethyl 5-N-(2,5-dimethylbenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-N-(2,5-dimethylbenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate
• Z56890893
• 518320-38-2
• ethyl 5-[acetyl-(2,5-dimethylphenyl)sulfonylamino]-2-phenyl-1-benzofuran-3-carboxylate
• ethyl 5-[N-(2,5-dimethylbenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate
• AKOS001676169
• HMS1802K03
• NCGC00100588-01
• F1269-1612
• Oprea1_416384
• CHEMBL1561894
• ethyl 5-(N-((2,5-dimethylphenyl)sulfonyl)acetamido)-2-phenylbenzofuran-3-carboxylate
• Oprea1_846260
• ethyl 5-{acetyl[(2,5-dimethylphenyl)sulfonyl]amino}-2-phenyl-1-benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[acetyl[(2,5-dimethylphenyl)sulfonyl]amino]-2-phenyl-, ethyl ester

• Inchi： 1S/C27H25NO6S/c1-5-33-27(30)25-22-16-21(13-14-23(22)34-26(25)20-9-7-6-8-10-20)28(19(4)29)35(31,32)24-15-17(2)11-12-18(24)3/h6-16H,5H2,1-4H3
• InChI Key： GXRZYZPLFCDHLW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N(C(C)=O)S(C3=CC(C)=CC=C3C)(=O)=O)C=C2C(C(OCC)=O)=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 491.14025869g/mol
• Monoisotopic Mass: 491.14025869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 863
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 665.6±65.0 °C(Predicted)
• pka: -18.10±0.70(Predicted)

Additional information on ethyl 5-N-(2,5-dimethylbenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate

Research Brief on Ethyl 5-N-(2,5-dimethylbenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate (CAS: 518320-38-2)

Ethyl 5-N-(2,5-dimethylbenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate (CAS: 518320-38-2) is a synthetic benzofuran derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its complex molecular structure, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The presence of the benzofuran core, coupled with the sulfonyl and acetamido functional groups, suggests that this molecule may exhibit a range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects.

Recent studies have focused on optimizing the synthesis of ethyl 5-N-(2,5-dimethylbenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate to improve yield and purity. One notable approach involves a multi-step reaction sequence starting from readily available precursors, such as 2-phenylbenzofuran derivatives, followed by sulfonylation and acetylation reactions. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These synthetic advancements are critical for ensuring the compound's suitability for further pharmacological evaluation.

In vitro and in vivo studies have begun to shed light on the biological activities of this compound. Preliminary findings indicate that ethyl 5-N-(2,5-dimethylbenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate exhibits promising inhibitory effects on specific enzymes and signaling pathways implicated in inflammatory and neoplastic diseases. For instance, the compound has shown moderate activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. Additionally, it has demonstrated potential as an inhibitor of protein kinases involved in cancer cell proliferation, suggesting its utility as a lead compound for anticancer drug development.

Despite these encouraging results, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Researchers are currently investigating structure-activity relationships (SAR) to identify modifications that could enhance efficacy and reduce potential toxicity. Computational modeling and molecular docking studies are being utilized to predict interactions between the compound and its biological targets, providing valuable insights for further optimization. These efforts are expected to pave the way for preclinical studies and, ultimately, clinical trials.

In conclusion, ethyl 5-N-(2,5-dimethylbenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate represents a promising candidate for drug development, with its unique structural features and diverse biological activities. Ongoing research aims to address existing gaps in knowledge and translate these findings into therapeutic applications. The compound's potential to target multiple disease pathways underscores its significance in the field of medicinal chemistry and highlights the need for continued investigation.